Cas no 35136-87-9 (8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-)

• Product Name: 8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
• CAS No: 35136-87-9
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 919936
• Update Time: 2024-06-14

8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- Chemical and Physical Properties

Names and Identifiers

• 8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
• endo-3-methanesulfonyloxy-8-methyl-8-azabicyclo[3.2.1]octane
• Retapamulin Impurity 7
• 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, methanesulfonate (ester), exo- (9CI)

• Inchi： 1S/C9H17NO3S/c1-10-7-3-4-8(10)6-9(5-7)13-14(2,11)12/h7-9H,3-6H2,1-2H3/t7-,8+,9-
• InChI Key： JDDPSVBBPCQWAL-AYMMMOKOSA-N
• SMILES： O([C@@H]1C[C@H]2CC[C@H](N2C)C1)S(=O)(=O)C

Computed Properties

• Exact Mass: 205.07735
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 347.1±31.0 °C(Predicted)
• PSA: 55.4
• pka: 9.82±0.40(Predicted)